Trifluoromethylbenzenes
Trifluoromethylbenzenes are a class of organic compounds characterized by the presence of one or more trifluoromethyl (-CF₃) substituents attached to a benzene ring. These compounds are widely used in various industries due to their unique physical and chemical properties. Structurally, trifluoromethylbenzene derivatives exhibit enhanced stability and reactivity compared to their parent aromatic compounds, making them valuable intermediates in organic synthesis.
In pharmaceutical applications, trifluoromethylbenzenes serve as key building blocks for developing novel drugs with improved pharmacological activities, often enhancing the biological efficacy and reducing side effects. Additionally, they are employed in agrochemicals where their substituents contribute to increased herbicidal or pesticidal potency. Industrially, these compounds find use in materials science, particularly in the synthesis of polymers and resins that require high stability and resistance to chemical degradation.
Due to their potent electronic effects and steric characteristics, trifluoromethylbenzenes offer versatile synthetic utility in both academic research and industrial settings, making them indispensable for innovation in chemistry.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Benzenecarboperoxoic acid, 3-(trifluoromethyl)- | 55349-62-7 | C8H5F3O3 |
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1-Isopropenyl-4-(trifluoromethyl)benzene | 55186-75-9 | C10H9F3 |
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2-Hydroxy-4-(trifluoromethyl)benzaldehyde | 58914-34-4 | C8H5F3O2 |
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2-(Trifluoromethyl)benzamidoxime | 40067-66-1 | C8H7F3N2O |
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(4S,5R)-5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one | 875444-08-9 | C12H9F6NO2 |
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3-Oxo-N-(4-trifluoromethylphenyl)butyramide | 351-87-1 | C11H10F3NO2 |
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3-Nitro-4-(trifluoromethyl)aniline | 393-80-6 | C7H5F3N2O2 |
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Imidodicarbonimidicdiamide, N-[3,5-bis(trifluoromethyl)phenyl]- | 36068-40-3 | C10H10ClF6N5 |
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2-[4-(trifluoromethyl)phenyl]acetaldehyde | 30934-62-4 | C9H7F3O |
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4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate | 302912-43-2 | C8H3F4NS |
Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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